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Compound of Interest

Compound Name: (-)-Thienamycin

CAS No.: 104154-92-9

Cat. No.: B15721852

Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction:

(-)-Thienamycin is a potent, broad-spectrum β-lactam antibiotic naturally produced by the

bacterium Streptomyces cattleya.[1] Its unique carbapenem structure confers remarkable

activity against both Gram-positive and Gram-negative bacteria.[2] However, thienamycin is

chemically unstable, particularly in solution, which presents significant challenges for its

isolation, characterization, and formulation.[1][3] These application notes provide detailed

protocols for the analytical characterization of (-)-Thienamycin, focusing on techniques for

identification, purity assessment, and stability evaluation.

High-Performance Liquid Chromatography (HPLC)
for Potency and Impurity Profiling
HPLC is a cornerstone technique for the analysis of thienamycin, allowing for the separation

and quantification of the active pharmaceutical ingredient (API) and its related impurities or
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degradation products. Due to thienamycin's instability, a stability-indicating HPLC method is

crucial.

Application Note:
A reversed-phase HPLC method with UV detection is commonly employed for the analysis of

thienamycin and its derivatives like imipenem. The method should be able to separate

thienamycin from its precursors, degradation products, and other related substances.[4]

Thienamycin possesses a distinctive UV absorption maximum at approximately 297 nm, which

provides a suitable wavelength for detection.[1] The use of a buffered mobile phase is essential

to control the pH and mitigate the on-column degradation of the analyte.

Experimental Protocol: Stability-Indicating HPLC-UV
Method
Objective: To quantify (-)-Thienamycin and separate it from potential degradation products.

Instrumentation:

HPLC system with a UV detector

Reversed-phase C18 column (e.g., 250 mm x 4.6 mm, 5 µm particle size)

Reagents:

Acetonitrile (HPLC grade)

Methanol (HPLC grade)

Potassium phosphate monobasic (KH₂PO₄)

Sodium borate

Orthophosphoric acid

Water (HPLC grade)

Chromatographic Conditions:
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Parameter Condition

Column C18 Reversed-Phase (250 mm x 4.6 mm, 5 µm)

Mobile Phase

A: 0.05 M Potassium Phosphate Buffer (pH 7.0)

B: Acetonitrile Gradient elution may be required

for complex mixtures. A common starting point is

an isocratic elution with a mixture of buffer and

organic solvent (e.g., 95:5 v/v).

Flow Rate 1.0 mL/min

Column Temperature 25 °C

Detection Wavelength 297 nm

Injection Volume 10 µL

Sample Preparation:

From Fermentation Broth:

Centrifuge the fermentation broth to remove cells.

The supernatant can be subjected to solid-phase extraction (SPE) for cleanup and

concentration.

Alternatively, for a quick analysis, a simple protein precipitation step with acetonitrile

followed by centrifugation and filtration of the supernatant can be performed.

From Biological Fluids (e.g., Plasma):

Perform protein precipitation by adding a threefold volume of cold acetonitrile to the

plasma sample.

Vortex and centrifuge to pellet the precipitated proteins.

Filter the supernatant through a 0.22 µm syringe filter before injection.[4]

Data Presentation:
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Compound Retention Time (min) Wavelength (nm)

(-)-Thienamycin Typically 5-10 297

Degradation Product 1 Varies Varies

Degradation Product 2 Varies Varies

Note: Retention times are column and system dependent and should be determined using a

reference standard.

Workflow Diagram:

Sample Preparation HPLC Analysis
Data Processing

Sample (e.g., Broth) Centrifugation/
Filtration

Extraction/
Dilution Inject into HPLC C18 Column Separation UV Detection (297 nm) Chromatogram

Processing Quantification

Thienamycin Molecule
(C11H16N2O4S)

Electrospray Ionization (ESI+)

Mass Analyzer
(e.g., TOF)

Mass Spectrum
([M+H]+ at m/z 273)
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(-)-Thienamycin Sample

Dissolve in D2O

Transfer to NMR Tube

Acquire 1H and 13C Spectra

Process Data (FT, Phasing, Baseline Correction)

Analyze Chemical Shifts and Coupling Constants

Racemic Thienamycin

Differential Interaction with Chiral Stationary Phase

Separation and Elution

(-)-Thienamycin (+)-Thienamycin
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Sample Preparation FTIR Analysis
Data Interpretation

Thienamycin Sample Mix with KBr Press into Pellet Acquire IR Spectrum Identify Functional
Group Bands

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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Contact our Ph.D. Support Team for a compatibility check
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